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Compound of Interest
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Cat. No.: B1532824 Get Quote

Technical Support Center: Robenidine
Hydrochloride Management
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Robenidine hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is Robenidine hydrochloride and what is its primary application in livestock?

A1: Robenidine hydrochloride is a synthetic guanidine derivative used as a coccidiostat in

the feed of broiler chickens, turkeys, and rabbits.[1][2][3] Its primary function is to prevent and

control coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus

Eimeria.[4] This disease can lead to significant economic losses in the poultry and rabbit

industries due to decreased weight gain, poor feed conversion, and increased mortality.[5]

Q2: What is the established withdrawal period for Robenidine hydrochloride in poultry and

rabbits?

A2: The standard withdrawal period for Robenidine hydrochloride is 5 days for broiler

chickens and turkeys before slaughter.[6][7][8] For rabbits, a withdrawal period of 6 days is
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recommended.[9] It is crucial to adhere to this period to ensure that drug residues in edible

tissues fall below the established Maximum Residue Limits (MRLs).

Q3: Why is adherence to the withdrawal period for Robenidine hydrochloride critical?

A3: Adherence to the withdrawal period is essential to ensure that the concentration of

Robenidine hydrochloride residues in meat and other edible tissues does not exceed the

legally permitted Maximum Residue Limits (MRLs).[10][11] Consuming food with residues

above the MRL could pose a health risk to humans.[6][9] Furthermore, failure to observe the

withdrawal period can lead to regulatory penalties and trade restrictions. An unpleasant taste in

broiler meat has also been reported if the drug is not withdrawn before slaughter.[12]

Q4: What are the Maximum Residue Limits (MRLs) for Robenidine hydrochloride in different

livestock tissues?

A4: MRLs for Robenidine hydrochloride vary by species and tissue type. These limits are

established by regulatory agencies to ensure food safety. The following table summarizes the

MRLs in the European Union for chickens and rabbits.

Data Presentation
Table 1: Maximum Residue Limits (MRLs) for Robenidine Hydrochloride

Species Tissue MRL (µg/kg wet weight)

Chickens Liver 800

Kidney 350

Muscle 200

Skin/Fat 1300

Rabbits Liver 200

Kidney 200

All other tissues 100

(Source: EFSA Journal)[6][13]
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Troubleshooting Guides
Issue 1: Exceeding Maximum Residue Limits (MRLs) Despite Adhering to the Recommended

Withdrawal Period

Q: We followed the 5-day withdrawal period for our broiler chickens, but our tissue analysis

shows Robenidine hydrochloride residues above the MRL. What could be the cause?

A: Several factors can contribute to higher-than-expected residue levels even when the

recommended withdrawal period is observed. Here are some potential causes and

troubleshooting steps:

Cross-Contamination of Feed:

Problem: Non-medicated withdrawal feed may have been contaminated with Robenidine
hydrochloride from the feed mill or on the farm.

Troubleshooting:

Review feed mill procedures for preventing cross-contamination, such as physical

cleanout, flushing, and proper sequencing of feed production.[1][14]

Ensure separate storage and handling of medicated and non-medicated feed on the

farm.

Analyze samples of the withdrawal feed to confirm the absence of Robenidine
hydrochloride.

Animal Health Status:

Problem: The health of the livestock can affect drug metabolism and excretion. Animals

with compromised liver or kidney function may eliminate the drug more slowly.[6]

Troubleshooting:

Review the health records of the flock or herd for any signs of disease that could impact

drug metabolism.
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Consider extending the withdrawal period for animals that have been ill.

Incorrect Dosage:

Problem: Accidental administration of a higher dose of Robenidine hydrochloride will

require a longer time for the residues to deplete.

Troubleshooting:

Verify the concentration of Robenidine hydrochloride in the medicated feed to ensure

it was mixed correctly.

Review feed consumption records to identify any potential overconsumption.

Issue 2: Inconsistent or Unreliable Results in Robenidine Hydrochloride Residue Analysis by

HPLC

Q: We are experiencing issues with our HPLC analysis of Robenidine hydrochloride in tissue

samples, such as poor peak shape and low recovery. How can we troubleshoot this?

A: High-Performance Liquid Chromatography (HPLC) is a common method for quantifying

Robenidine hydrochloride residues.[15][16] Here are some common problems and solutions:
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Problem Potential Cause(s) Suggested Solution(s)

Poor Peak Shape (Tailing or

Fronting)

- Incompatible mobile phase

pH- Column degradation-

Sample overload

- Adjust the pH of the mobile

phase to ensure Robenidine

hydrochloride is in a single

ionic state.- Use a new or

different C18 column.- Dilute

the sample extract before

injection.

Low Recovery

- Inefficient extraction from the

tissue matrix- Loss of analyte

during sample clean-up

- Optimize the extraction

solvent and procedure.

Acetonitrile is a commonly

used solvent.[16]- Evaluate the

solid-phase extraction (SPE) or

liquid-liquid extraction (LLE)

clean-up steps for analyte loss.

[15]

Baseline Noise or Drift

- Contaminated mobile phase

or HPLC system- Detector

lamp aging

- Filter all solvents and use

high-purity reagents.- Flush the

HPLC system thoroughly.-

Replace the detector lamp if

necessary.

Variable Retention Times

- Inconsistent mobile phase

composition- Fluctuations in

column temperature

- Prepare fresh mobile phase

daily and ensure proper

mixing.- Use a column oven to

maintain a constant

temperature.

Experimental Protocols
Protocol 1: Determination of Robenidine Hydrochloride Residues in Chicken Muscle by

HPLC-UV

This protocol is based on established methods for the analysis of Robenidine hydrochloride
residues in poultry tissues.[15]
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Sample Preparation:

Homogenize 5 g of chicken muscle tissue.

Add 10 mL of acetonitrile/formic acid (98:2, v/v) and vortex for 1 minute.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant.

Repeat the extraction step with another 10 mL of the extraction solvent.

Combine the supernatants and add 10 mL of n-hexane for defatting.

Vortex and centrifuge; discard the upper hexane layer.

Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the mobile phase.

Filter through a 0.22 µm syringe filter before injection.

HPLC Conditions:

Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: 70% methanol in water containing 0.1% trifluoroacetic acid

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection: UV at 312 nm

Injection Volume: 20 µL

Quantification:
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Prepare a calibration curve using Robenidine hydrochloride standards of known

concentrations (e.g., 0.05 to 0.5 µg/g).

Quantify the robenidine concentration in the sample by comparing its peak area to the

calibration curve.

Mandatory Visualizations
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Caption: Experimental workflow for Robenidine hydrochloride residue analysis.
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Caption: Key factors and strategies for managing Robenidine withdrawal.
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Caption: Mechanism of action of Robenidine hydrochloride.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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